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Abstract
Cutamesine, also known as SA4503, is a potent and selective agonist for the sigma-1 receptor

(σ1R), a chaperone protein primarily located at the endoplasmic reticulum-mitochondria

interface.[1][2] Its activity influences a variety of cellular processes, including calcium signaling

and neuronal survival, making it a compound of significant interest in neuroscience and drug

development for neurological and psychiatric disorders.[2][3] These application notes provide a

detailed protocol for the dissolution and storage of Cutamesine solutions to ensure stability

and efficacy for experimental use.

Physicochemical Properties and Solubility
Cutamesine is a synthetic compound with the chemical formula C₂₃H₃₂N₂O₂.[4] It is

commercially available as a free base and as a dihydrochloride salt (Cutamesine
dihydrochloride), which exhibits different solubility profiles.

Table 1: Solubility and Storage of Cutamesine and Cutamesine Dihydrochloride
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Form Solvent Solubility
Storage of
Solid

Storage of
Stock Solution

Cutamesine - -

4°C, sealed,

away from

moisture

-80°C for 6

months; -20°C

for 1 month

Cutamesine

Dihydrochloride
Water 88 mg/mL -

-80°C for 1 year;

-20°C for 1

month

DMSO
22 mg/mL (49.83

mM)

Ethanol 11 mg/mL

PBS
33.33 mg/mL

(75.50 mM)

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 1 mg/mL (2.27

mM)

Prepare fresh for

in vivo use

10% DMSO,

90% (20% SBE-

β-CD in Saline)

≥ 1 mg/mL (2.27

mM)

Prepare fresh for

in vivo use

10% DMSO,

90% Corn Oil

≥ 1 mg/mL (2.27

mM)

Prepare fresh for

in vivo use

Mechanism of Action: Sigma-1 Receptor Agonism
Cutamesine acts as a potent and selective agonist of the sigma-1 receptor. This receptor is a

ligand-operated molecular chaperone that resides at the mitochondria-associated endoplasmic

reticulum membrane. Upon activation by agonists like Cutamesine, the sigma-1 receptor can

translocate within the cell and modulate the function of various proteins, including ion channels.

This activation has been shown to have neuroprotective effects by inhibiting neuronal cell death

and reducing the activation of the MAPK/ERK pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1662484?utm_src=pdf-body
https://www.benchchem.com/product/b1662484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum

Mitochondria

Cytosol

ER Membrane

Sigma-1 Receptor

Ca²⁺

Modulates Release
Ca²⁺

Mitochondrial Membrane

Ca²⁺

Mitochondrial Function
Regulates

Neuronal Survival

Promotes

Cutamesine
Activates

MAPK/ERK PathwayInhibits
Inhibits Apoptosis

Click to download full resolution via product page

Caption: Cutamesine signaling pathway.

Experimental Protocols
The following protocols are provided as a guide for the preparation of Cutamesine solutions for

in vitro and in vivo studies.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Cutamesine dihydrochloride for

subsequent dilution.
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Materials:

Cutamesine dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the Cutamesine dihydrochloride powder to room temperature before opening the

vial to prevent moisture condensation.

Weigh the desired amount of Cutamesine dihydrochloride in a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

22 mg/mL).

Vortex the solution until the powder is completely dissolved. If necessary, brief sonication in a

water bath can aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solutions as recommended in Table 1.

Preparation of Working Solutions for In Vitro Assays
Objective: To prepare a diluted working solution of Cutamesine for cell-based assays.

Materials:

Cutamesine dihydrochloride stock solution (in DMSO)

Appropriate cell culture medium or buffer (e.g., PBS)
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Sterile tubes

Procedure:

Thaw a single aliquot of the Cutamesine dihydrochloride stock solution.

Perform a serial dilution of the stock solution with the appropriate cell culture medium or

buffer to achieve the final desired working concentration.

Note: Ensure the final concentration of DMSO in the working solution is not toxic to the

cells (typically <0.5%).

Use the freshly prepared working solution for your in vitro experiments.
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Caption: In vitro solution preparation workflow.
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Preparation of Formulations for In Vivo Administration
Objective: To prepare a Cutamesine formulation suitable for administration in animal models.

Materials:

Cutamesine dihydrochloride stock solution (in DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure (Example Formulation):

To prepare a 1 mg/mL solution, start with a 10 mg/mL stock solution of Cutamesine
dihydrochloride in DMSO.

In a sterile tube, add the solvents in the following order, ensuring complete mixing after each

addition:

100 µL of 10 mg/mL Cutamesine in DMSO

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

The final volume will be 1 mL with a solvent composition of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.

It is recommended to prepare this formulation fresh on the day of use.

Safety and Handling
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Cutamesine is intended for research use only. Standard laboratory safety precautions should

be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of

dust and contact with skin and eyes.

Troubleshooting
Precipitation upon dilution: If precipitation occurs when preparing aqueous working solutions

from a DMSO stock, try decreasing the final concentration, increasing the percentage of co-

solvents, or gently warming and sonicating the solution.

Inconsistent experimental results: Ensure stock solutions are stored correctly and avoid

repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment to ensure

consistency.

By following these guidelines, researchers can ensure the proper handling, storage, and

preparation of Cutamesine solutions for reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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